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Compound of Interest

Compound Name: N-Methyl-2-nitrosobenzamide

CAS No.: 144366-37-0

Cat. No.: B12562438

Get Quote

As a Senior Application Scientist navigating the complex landscape of pharmaceutical quality

control, I have observed firsthand the paradigm shift triggered by N-nitroso compounds

(NOCs). Since the 2018 discovery of N-nitrosodimethylamine (NDMA) in angiotensin II receptor

blockers, NOCs have become a central focus of global regulatory agencies, including the FDA

and EMA[1][2]. Classified as probable human carcinogens, these compounds can form during

manufacturing when secondary or tertiary amines react with nitrosating agents under specific

chemical conditions[3][4].

Today, the challenge has expanded beyond simple volatile nitrosamines to structurally complex

Nitrosamine Drug Substance-Related Impurities (NDSRIs). Because trace-level concentrations

can pose severe health risks over a 70-year exposure period, understanding their mechanistic

causality and deploying self-validating, highly sensitive testing protocols is no longer optional—

it is a critical mandate for drug safety[2][3].

Mechanistic Causality: Metabolic Activation and
DNA Alkylation
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To design effective control strategies, we must first understand the fundamental biology of

NOCs. Nitrosamines are not directly mutagenic; they are pro-carcinogens that require

metabolic activation to exert their genotoxic effects[5][6].

The primary mechanism of action involves Cytochrome P450 (CYP450)-mediated α -carbon

hydroxylation in the liver. This enzymatic reaction produces an unstable α -hydroxy nitrosamine

intermediate. Due to its thermodynamic instability, this intermediate spontaneously undergoes

heterolytic cleavage, releasing an aldehyde and a highly reactive alkyldiazonium ion[6][7].

This diazonium ion acts as a potent electrophile, actively seeking nucleophilic centers within

cellular DNA. It predominantly alkylates the O6 and N7 positions of guanine. If the resulting O6

-alkylguanine adduct is not repaired by the enzyme O6 -methylguanine-DNA methyltransferase

(MGMT), it causes base mispairing (e.g., G:C→A:T transitions) during DNA replication,

ultimately initiating carcinogenesis[5][7].
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Metabolic activation of nitrosamines leading to DNA alkylation and carcinogenesis.
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Quantitative Risk Assessment and Regulatory
Acceptable Intakes
Regulatory limits for nitrosamines are established using robust rodent carcinogenicity data (

TD50​values) or the Carcinogenic Potency Categorization Approach (CPCA) when empirical

data is lacking[1][8]. The Acceptable Intake (AI) is conservatively set to ensure that the excess

cancer risk does not exceed 1 in 100,000 over a lifetime of daily exposure[3][9].

Table 1: Comparative Potency and Acceptable Intake Limits of Common Nitrosamines

Nitrosamine
Compound

Abbreviation
Structural
Classification

Mutagenic
Potency

Regulatory AI
Limit (ng/day)

N-

Nitrosodimethyla

mine

NDMA
Small-molecule

dialkyl
High 26.5

N-

Nitrosodiethylami

ne

NDEA
Small-molecule

dialkyl
High 26.5

N-Nitroso-N-

methyl-4-

aminobutyric

acid

NMBA
Carboxylic acid

derivative
Moderate/High 96.0

N-

Nitrosomorpholin

e

NMOR
Cyclic

nitrosamine
High 127.0

NDSRIs

(Negative

Enhanced Ames)

N/A
Complex API-

related
Non-mutagenic

1500.0 (

1.5μg/day )[8]

[10]

Advanced Experimental Methodologies for
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Standard toxicological assays often yield false negatives for NOCs. As application scientists,

we must engineer our protocols to overcome the specific physiochemical hurdles of

nitrosamines—namely, their volatility and their strict requirement for specific CYP450

isoforms[11][12].

The Enhanced Ames Test (EAT) Protocol
The standard OECD 471 Ames test utilizes a 10% rat liver S9 fraction and a plate incorporation

method. However, this setup lacks the metabolic capacity to efficiently α -hydroxylate complex

NDSRIs and fails to contain volatile intermediates[11][12]. To establish a self-validating system,

the FDA and EMA now recommend the Enhanced Ames Test (EAT)[8][10].

Causality of Experimental Choices: We increase the S9 fraction to 30% (using both rat and

hamster livers) to drive the equilibrium of the CYP450-mediated activation forward. We replace

plate incorporation with a 30-minute pre-incubation step in a sealed environment to prevent the

volatilization of the nitrosamine and allow the reactive diazonium ion to form and interact with

the bacterial DNA before plating[11][12].

Step-by-Step Methodology:

Strain Preparation: Culture Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537)

and E. coli WP2 uvrA overnight to reach the late exponential growth phase.

Metabolic Activation Mix: Prepare a 30% PB/NF-induced hamster and rat liver S9 mix,

supplemented with NADP+ and glucose-6-phosphate to fuel CYP450 activity.

Pre-Incubation: In a sterile, sealed glass tube, combine 0.1 mL of the bacterial culture, 0.5

mL of the 30% S9 mix, and the test nitrosamine (dissolved in a compatible minimal-volume

organic solvent). Incubate at 37°C for 30 minutes with gentle shaking.

Plating: Add 2.0 mL of molten top agar (containing trace amounts of histidine and

biotin/tryptophan) to the pre-incubation mixture. Vortex gently and pour onto minimal glucose

agar plates.

Incubation & Scoring: Invert plates and incubate at 37°C for 48-72 hours. Quantify revertant

colonies using an automated colony counter.
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Self-Validation: The assay is only valid if the concurrent positive controls (e.g., NDMA

activated by hamster S9) exhibit a statistically significant increase in revertant colonies

compared to the vehicle control[11].

In Vivo Transgenic Rodent (TGR) Gene Mutation Assay
If the EAT yields a positive result, or if the risk assessment demands higher physiological

relevance, the Transgenic Rodent (TGR) Somatic and Germ Cell Gene Mutation Assay (OECD

488) is deployed. Recent multi-sector analyses demonstrate a 79% concordance between

Ames and TGR assays for NDSRIs, with TGR mutagenic potency ( BMDL50​) strongly

correlating with actual in vivo carcinogenic potency ( TD50​)[13][14].

Step-by-Step Methodology:

Model Selection: Select a validated transgenic model (e.g., Muta™Mouse or Big Blue® rat)

harboring a chromosomally integrated, recoverable reporter gene (e.g., cII or lacZ).

Dosing Regimen: Administer the NDSRI daily for 28 consecutive days via oral gavage. This

chronic exposure mimics human ingestion and ensures the impurity reaches target metabolic

tissues (e.g., liver, GI tract)[15].

Mutation Fixation: Euthanize the animals 3 days post-administration (Day 31). This fixation

period is critical; it allows time for DNA adducts to be processed into stable mutations during

cellular replication.

DNA Extraction: Isolate high-molecular-weight genomic DNA from the target tissues using

phenol-chloroform extraction or magnetic bead-based purification.

Phage Packaging: Rescue the reporter gene from the genomic DNA using in vitro lambda

phage packaging extracts.

Infection & Scoring: Infect host E. coli with the packaged phages and plate on selective

media. Calculate the mutant frequency (MF) by dividing the number of mutant plaques by the

total number of plaques evaluated.
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Regulatory workflow for mutagenicity testing of nitrosamine impurities.

Conclusion
The detection and mitigation of N-nitroso compounds represent one of the most rigorous

analytical and toxicological challenges in modern drug development. By grounding our

approach in the mechanistic realities of CYP450-mediated DNA alkylation and employing

enhanced, self-validating protocols like the EAT and TGR assays, we can accurately quantify

risk and ensure the safety of the global pharmaceutical supply chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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